- Photocatalytic Construction of S-S and C-S Bonds Promoted by Acridinium Salt: An Unexpected Pathway To Synthesize 1,2,4-Dithiazoles, Organic Letters, 2018, 20(16), 4819-4823
Names and Identifiers
-
- Biacetyl dioxime
- METHYL GLOXIME
- ETCHANT INDICATOR
- DIMETHYLGLYOXIME ALCOHOLIC
- 2,3-DIISONITROSOBUTANE
- 2,3-BUTANEDIONEDIOXIME DISODIUM SALT
- Dimethylglyoxime
- (CH3)2C2(NOH)2
- 1,2-dimethylglyoxyl dioxime
- 2,3-butane-dione dioxime
- Butane dioxime
- butane-2,3-dione dioxime
- Diactyldioxime
- dimethyl-glyoxim
- DMG
- 2,3-Butanedione Dioxime
- Diacetyl Dioxime
- Butanedione dioxime
- 2,3-Butanedione, dioxime
- 2971MFT1KY
- 2,3-Butanedione, 2,3-dioxime
- Chugaev's reagent
- Glyoxime, dimethyl-
- NSC-9
- Dimethylglyoxime [MI]
- DSSTox_RID_80194
- DSSTox_CID_24393
- DSSTox_GSID_44393
- (E)-N-[(3Z)-3-(hydroxyimino)butan-2-ylidene]hydroxylamine
- 2,3-Butanediimine N,N'-dioxide
- JGUQDUKB
- 2,3-Butanedione, dioxime (8CI, 9CI)
- NSC 9
- Reagents, Chugaev's
- W-100164
- dimethylglyoxim
- CS-W013614
- Glyoxime, dimethyl
- Diacetyl Oxime
- AKOS000121475
- EINECS 202-420-1
- 2,3-Butadione dioxime
- Biacetyl dioxime ACS grade
- Dimethylglyoxime, ACS reagent, >=99%
- (2E,3E)-N,N'-dihydroxybutane-2,3-diimine
- EN300-21562
- CAS-95-45-4
- Tox21_302169
- 95-45-4
- 2,3Diisonitrosobutane
- STL283949
- MFCD00002117
- HY-W012898
- DIMETHYLGLYOXIME, ACS
- DIMETHYLGLYOXIME, (E,E)-
- Dimethylglyoxime, JIS special grade, >=98.0%
- 17117-97-4
- DTXSID2044393
- (NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine
- Dimethylglyoxime, puriss. p.a., ACS reagent, for the detection of Ni, >=99.0% (TLC)
- DTXCID0024393
- Dimethylglyoxime, AR
- NCGC00255830-01
- Dimethylglyoxime, >=97.0% (TLC)
- N-[3-(hydroxyimino)butan-2-ylidene]hydroxylamine
- UNII-2971MFT1KY
- Dimethylglyoxime, p.a., ACS reagent
- Biacetyl, dioxime
- 3-01-00-03105 (Beilstein Handbook Reference)
- Biacetyldioxime
- Diacetyldioxime
- (2E,3E)-2,3-Butanedione, dioxime
- STR04406
- 2,3Butanedione dioxime
- Dimethylglyoxime, indicator, AR reagent
- Dimethylglyoxime, Vetec(TM) reagent grade
- CS-0168954
- E,E-DIMETHYLGLYOXIME
- (E)-N-[(3E)-3-(hydroxyimino)butan-2-ylidene]hydroxylamine
- AI3-14925
- BRN 0506731
-
- MDL: MFCD00002117
- Inchi: 1S/C4H8N2O2/c1-3(5-7)4(2)6-8/h7-8H,1-2H3
- InChI Key: JGUQDUKBUKFFRO-UHFFFAOYSA-N
- SMILES: ON=C(C)C(C)=NO
- BRN: 0506731
Computed Properties
-
- Exact Mass: 116.05900
- Monoisotopic Mass: 116.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
-
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.7
- Topological Polar Surface Area: 65.2
Experimental Properties
-
- Color/Form: White triclinic crystals or crystalline powders.
- Density: 1.2829 (rough estimate)
- Melting Point: 240-241 °C (lit.)
- Boiling Point: 217.15°C (rough estimate)
- Flash Point: 14℃
- Refractive Index: 1.4880 (estimate)
- Solubility: Soluble in alcohol, acetone, ether
-
- Water Partition Coefficient: Insoluble
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 65.18000
- LogP: 0.68660
- Merck: 3246
- Sensitiveness: Sensitive to humidity
- Solubility: Soluble in ethanol, ether, acetone and pyridine, almost insoluble in water.


